Cas no 953919-88-5 (N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide)

• Product Name: N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide
• CAS No: 953919-88-5
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5861550
• PubChem ID: 16892818
• Update Time: 2025-05-25

N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024490979
• N-(3-methyl-4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide
• 953919-88-5
• N-(3-methyl-4-(N-(3-(2-phenylmorpholino)propyl)sulfamoyl)phenyl)acetamide
• N-[3-methyl-4-[3-(2-phenylmorpholin-4-yl)propylsulfamoyl]phenyl]acetamide
• VU0630166-1
• F5023-0146
• N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide

• Inchi： 1S/C22H29N3O4S/c1-17-15-20(24-18(2)26)9-10-22(17)30(27,28)23-11-6-12-25-13-14-29-21(16-25)19-7-4-3-5-8-19/h3-5,7-10,15,21,23H,6,11-14,16H2,1-2H3,(H,24,26)
• InChI Key： FCZBMJHBWFFDPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.1Ų

Additional information on N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide

Introduction to N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide, a compound with the CAS number 953919-88-5, represents a fascinating intersection of chemical innovation and biological research. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in the field of pharmaceutical development. The intricate molecular architecture of this compound, characterized by its sulfamoyl and morpholine functionalities, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The sulfamoyl group, a key structural element in N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide, is known for its versatility in biological interactions. Sulfamoyl compounds have been widely studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of this group in the molecular structure of CAS number 953919-88-5 suggests that it may exhibit similar properties, making it a valuable asset in the development of novel therapeutic agents.

Furthermore, the morpholine ring in the compound's structure adds another layer of complexity and functionality. Morpholine derivatives are well-documented for their pharmacological properties, including antimicrobial and anti-inflammatory effects. The specific arrangement of atoms within the morpholine ring in N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide likely contributes to its unique chemical behavior and biological activity. This combination of sulfamoyl and morpholine functionalities makes the compound a compelling subject for further investigation.

In recent years, there has been a significant surge in research focused on developing new molecular entities with enhanced biological activity and improved pharmacokinetic profiles. N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide aligns with this trend, as its structural features are designed to interact with biological targets in a highly specific manner. The compound's potential to modulate key biological pathways makes it a promising candidate for therapeutic intervention.

The synthesis of CAS number 953919-88-5 involves complex organic transformations that highlight the expertise required to develop such sophisticated molecular entities. The careful placement of functional groups and the precise control over stereochemistry are critical factors that contribute to the compound's efficacy. These synthetic challenges underscore the importance of advanced chemical methodologies in modern drug discovery.

One of the most exciting aspects of N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may have therapeutic benefits in areas such as cancer treatment, neurodegenerative diseases, and inflammatory conditions. The ability to interact selectively with disease-related targets makes it an attractive option for further development.

The study of N-(3-methyl-4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)acetamide also contributes to our understanding of how molecular structure influences biological activity. By examining its interactions with various biological targets, researchers can gain insights into the fundamental principles that govern drug-receptor binding. These insights are invaluable for designing future generations of drugs with improved efficacy and reduced side effects.

In conclusion, N-(3-methyl-4-{3-(2-phenylmorpholin-4-y1)propysulfamoy1}pheny1)acetamide (CAS number 953919885) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activity, make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.